Cas no 53977-47-2 (1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 53977-47-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 386932
• PubChem ID: 737694
• Update Time: 2025-04-19

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-ISOPROPYL-4-OXO-1,4-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
• 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 1-isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• 53977-47-2
• 4-oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid
• 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-ca rboxylic acid
• CCG-22965
• SB69235
• FT-0640203
• 4-oxo-1-propan-2-ylquinoline-3-carboxylic acid
• BB 0221588
• MFCD01315709
• 3M-352S
• J-504824
• Oprea1_297947
• CS-0315852
• HMS1615I10
• AKOS000300174
• SCHEMBL395598
• 1-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• 1-isopropyl-4-oxoquinoline-3-carboxylic acid
• DB-052443
• STK325108

• MDL： MFCD01315709
• Inchi： 1S/C13H13NO3/c1-8(2)14-7-10(13(16)17)12(15)9-5-3-4-6-11(9)14/h3-8H,1-2H3,(H,16,17)
• InChI Key： GMQZCXRSOWOGAH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(C2C=CC=CC=21)C(C)C

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 230.081718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.288
• Melting Point: 200-203°C
• Boiling Point: 362.6 ºC at 760 mmHg
• Flash Point: 173.1ºC
• PSA: 59.30000
• LogP: 2.28060

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids